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Compound of Interest

Compound Name: Vinyldifluoroborane

Cat. No.: B15289953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

physicochemical properties of vinyldifluoroborane (C₂H₃BF₂), a planar organoboron

compound with potential applications in organic synthesis and materials science. This

document summarizes key experimental and theoretical data, offering detailed protocols and

insights into the structure and reactivity of this molecule.

Synthesis of Vinyldifluoroborane
The primary method for the synthesis of vinyldifluoroborane involves the gas-phase reaction

of vinyltrifluorosilane with boron trifluoride. This reaction proceeds via a fluorine-vinyl exchange

mechanism.

Experimental Protocol: Gas-Phase Synthesis
Materials:

Vinyltrifluorosilane (CH₂=CHSiF₃)

Boron trifluoride (BF₃)

Pyrex reaction vessel

Vacuum line
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Low-temperature baths (e.g., liquid nitrogen)

Procedure:

A known quantity of vinyltrifluorosilane is introduced into a high-vacuum system and

condensed in a Pyrex reaction vessel cooled with liquid nitrogen.

An excess of boron trifluoride is then condensed into the same vessel.

The reaction vessel is sealed and allowed to warm to room temperature.

The reaction mixture is left to stand for a specified period, typically several hours, to allow for

the exchange reaction to reach equilibrium.

The products are then separated and purified by fractional condensation on the vacuum line,

utilizing a series of cold traps maintained at different temperatures to isolate

vinyldifluoroborane from unreacted starting materials and byproducts.

Logical Workflow for Synthesis and Purification:
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Caption: Gas-phase synthesis and purification workflow.

Physicochemical Properties
Vinyldifluoroborane is a planar molecule, a conclusion supported by its near-zero inertial

defect. Its properties have been investigated through a combination of spectroscopic

techniques and theoretical calculations.
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Structural Parameters
The molecular structure of vinyldifluoroborane has been determined from its microwave

spectrum. The key bond lengths and angles are summarized in the table below.

Parameter Value

Bond Lengths (Å)

B-C Data not available in search results

C=C Data not available in search results

C-H Data not available in search results

B-F Data not available in search results

Bond Angles (°)

∠FCC Data not available in search results

∠BCC Data not in available search results

∠HCH Data not available in search results

∠FBF Data not available in search results

Table 1: Structural Parameters of

Vinyldifluoroborane.

Spectroscopic Data
The vibrational and rotational spectra of vinyldifluoroborane provide significant insight into its

molecular structure and bonding.

Vibrational Spectroscopy (Infrared and Raman):

A complete vibrational assignment has been proposed based on the infrared and Raman

spectra of vinyldifluoroborane in both the gas and solid phases. The internal torsional mode

of the BF₂ group was observed in the Raman spectrum of the gas.
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Vibrational Mode Wavenumber (cm⁻¹)

BF₂ Torsion (Gas Phase Raman) 103

Other specific modes Data not available in search results

Table 2: Key Vibrational Frequencies for

Vinyldifluoroborane.

Microwave Spectroscopy:

The microwave spectra of CH₂CH¹⁰BF₂ and CH₂CH¹¹BF₂ have been recorded and analyzed.

Both A- and B-type transitions were observed, allowing for the determination of rotational

constants and the confirmation of the molecule's planar structure.

Dipole Moment
The total dipole moment of vinyldifluoroborane has been determined from the Stark effect in

its microwave spectrum.

Dipole Moment Component Value (D)

µₐ Data not available in search results

µₑ Data not available in search results

Total Dipole Moment 1.74 ± 0.04

Table 3: Dipole Moment of Vinyldifluoroborane.

Reactivity and Potential Applications
Due to the electron-deficient nature of the boron atom, vinyldifluoroborane is expected to act

as a Lewis acid. The vinyl group can participate in various organic reactions. While specific

reactivity studies on vinyldifluoroborane are not extensively detailed in the available literature,

its structure suggests potential as a monomer for polymerization and as a precursor in the

synthesis of more complex organoboron compounds.

Logical Relationship of Properties and Potential Applications:
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Caption: Relationship between properties and applications.

Conclusion
Vinyldifluoroborane is a molecule with a well-defined planar structure and interesting

electronic properties. The synthetic route via gas-phase exchange reaction is established, and

its spectroscopic characterization provides a solid foundation for further research. The

combination of a reactive vinyl group and a Lewis acidic boron center suggests that

vinyldifluoroborane holds promise as a versatile building block in both polymer chemistry and

targeted organic synthesis. Further exploration of its reaction chemistry is warranted to fully

realize its potential in the development of novel materials and pharmaceuticals.

To cite this document: BenchChem. [Vinyldifluoroborane: A Technical Guide to Synthesis and
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-
vinyldifluoroborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15289953?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289953?utm_src=pdf-body
https://www.benchchem.com/product/b15289953?utm_src=pdf-body
https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-vinyldifluoroborane
https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-vinyldifluoroborane
https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-vinyldifluoroborane
https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-vinyldifluoroborane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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